2-chloro-1-methyl-1h-pyrrole

• IUPAC Name: 2-chloro-1-methylpyrrole
• InChI: InChI=1S/C5H6ClN/c1-7-4-2-3-5(7)6/h2-4H,1H3
• InChI Key: SLIQPHHKXJVVTL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1Cl
• Molecular Formula: C5H6ClN
• DSSTOX Substance ID: DTXSID10481705
• Molecular Weight: 115.56 g/mol
• CAS No.: 56454-26-3

Description

2-chloro-1-methyl-1h-pyrrole is a useful research compound. Its molecular formula is C5H6ClN and its molecular weight is 115.56 g/mol. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Hydrogen Bonding

• Crystal and Molecular Structure Analysis : The crystal and molecular structures of derivatives of 2-substituted pyrroles, including 2-chloro-1-(1H-pyrrol-2-yl)ethan-1-one, were determined using single crystal X-ray diffraction. These structures exhibited various hydrogen bond motifs, contributing to different intermolecular interactions and stability (Domagała et al., 2022).

Magnetic and Electrochemical Properties

• Single-Molecule Magnetic Behavior : 1-methyl-1H-pyrrole-2-carbaldehyde oxime was used as a ligand for coordinating paramagnetic transition metal ions, forming a {Mn(III)25} barrel-like cluster with single-molecule magnetic behavior (Giannopoulos et al., 2014).

Antimicrobial and Antitumoral Agents

• Antimicrobial and Antitumoral Applications : Functionalized pyrroles, such as methyl 1-benzyl-5-(1-(4-chlorobenzoyloxy)-2-methoxy-2-oxoethyl)-4-(4-chlorophenyl)-1H-pyrrole-2-carboxylate, show potential as active candidates for antitumoral agents. Their crystal structures were determined using synchrotron X-ray powder diffraction data (Silva et al., 2012).

Corrosion Inhibition

• Corrosion Inhibition in Steel : New 1H-pyrrole-2,5-dione derivatives demonstrated effective inhibitory action against the corrosion of carbon steel in hydrochloric acid medium, showcasing their potential as corrosion inhibitors (Zarrouk et al., 2015).

Spectroscopic and Thermal Analysis

• Spectroscopic and Thermal Properties : N-linked polybispyrroles based on 1-(3-(2-(2-(3-(1H-pyrrol-1-yl)propoxy)ethoxy)ethoxy)propyl)-1H-pyrrole were synthesized and characterized for electrochromic and ion receptor properties. These compounds exhibited stability, reversible redox processes, and selective voltammetric response towards certain ions (Mert et al., 2013).

Future Directions

The future directions for “1H-Pyrrole, 2-chloro-1-methyl-” could involve further exploration of its synthesis methods, structural analysis, and potential applications. Given the diverse biological activities of pyrrole compounds, there could be potential for “1H-Pyrrole, 2-chloro-1-methyl-” in various fields such as medicinal chemistry, materials science, and others.

Mechanism of Action

Target of Action

Pyrrole derivatives are known to have diverse biological and medicinal importance . They are present in biomolecules such as chlorophyll, hemoglobin, myoglobin, and cytochrome , playing vital roles in photosynthesis, oxygen transport, storage, and redox cycling reactions .

Mode of Action

For instance, they are known to inhibit reverse transcriptase in the case of human immune deficiency virus type 1 (HIV-1) and cellular DNA polymerases protein kinases .

Biochemical Pathways

Pyrrole and its derivatives are part of naturally occurring metal complexes of heme and chlorophyll , which are involved in essential biological processes like photosynthesis and oxygen transport .

Result of Action

Pyrrole and its derivatives are known to have diverse therapeutic applications like fungicides, antibiotics, anti-inflammatory drugs, cholesterol-reducing drugs, anti-tubercular, and antitumor agents .

Action Environment

The suzuki–miyaura coupling reaction, which is used in the synthesis of pyrrole derivatives, is known for its exceptionally mild and functional group tolerant reaction conditions .